Cas no 68484-12-8 (diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride)

diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride structure
68484-12-8 structure
Product Name:diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride
CAS No:68484-12-8
MF:C24H34Cl2N2O5
MW:501.443165302277
CID:1734647
PubChem ID:3052100
Update Time:2025-04-21

diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • diethyl 2-benzyl-5-[3-(dimethylamino)propoxy]-6-methylpyridine-3,4-dicarboxylate dihydrochloride
    • 68484-12-8
    • DTXSID80218585
    • Diethyl 5-(3-(dimethylamino)propoxy)-6-methyl-2-(phenylmethyl)-3,4-pyridinedicarboxylate 2HCl
    • 3,4-Pyridinedicarboxylic acid, 5-(3-(dimethylamino)propoxy)-6-methyl-2-(phenylmethyl)-, diethyl ester, dihydrochloride
    • Inchi: 1S/C24H32N2O5.2ClH/c1-6-29-23(27)20-19(16-18-12-9-8-10-13-18)25-17(3)22(21(20)24(28)30-7-2)31-15-11-14-26(4)5;;/h8-10,12-13H,6-7,11,14-16H2,1-5H3;2*1H
    • InChI Key: PUCCXNVMLYTJPJ-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O(CCCN(C)C)C1=C(C)N=C(CC2C=CC=CC=2)C(C(=O)OCC)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 500.184478
  • Monoisotopic Mass: 500.184478
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 13
  • Complexity: 550
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78

Experimental Properties

  • Boiling Point: 533.3°C at 760 mmHg
  • Flash Point: 276.3°C
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